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Compound of Interest

Compound Name: Quinoline Yellow

Cat. No.: B3430373 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of Quinoline
Yellow (CAS No. 8004-92-0), a synthetic dye also known as C.I. Food Yellow 13 and D&C

Yellow No. 10. Adherence to these procedures is vital for protecting both laboratory personnel

and the environment.

Hazard Profile and Safety Precautions
Quinoline Yellow is classified as harmful if swallowed and may cause skin and serious eye

irritation.[1][2] While not classified as a persistent, bioaccumulative, and toxic (PBT) substance,

appropriate personal protective equipment (PPE) should always be worn when handling this

chemical.[2] This includes:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

goggles.

Hand Protection: Chemical-impermeable gloves (e.g., PVC, plastic, rubber).[2][3]

Respiratory Protection: In case of dust formation, a NIOSH/MSHA-approved air-purifying

dust or mist respirator is necessary.[4]

Protective Clothing: A complete suit protecting against chemicals and safety footwear should

be worn.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3430373?utm_src=pdf-interest
https://www.benchchem.com/product/b3430373?utm_src=pdf-body
https://www.benchchem.com/product/b3430373?utm_src=pdf-body
https://www.benchchem.com/product/b3430373?utm_src=pdf-body
https://www.chemicalbook.com/msds/quinoline-yellow.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1432522632_QUINOLINEYELLOWCASNO-8004-92-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1432522632_QUINOLINEYELLOWCASNO-8004-92-0MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1432522632_QUINOLINEYELLOWCASNO-8004-92-0MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/44325MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC277340250&productDescription=QUINOLINE+YELLOW+WATER+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/43_1432522632_QUINOLINEYELLOWCASNO-8004-92-0MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/44325MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
The primary principle for the disposal of Quinoline Yellow is that it must not be released into

the environment.[1] Do not discharge it into sewer systems or drains.[1][2] The recommended

disposal methods involve chemical destruction or incineration by a licensed facility.

Waste Collection:

Collect surplus and non-recyclable Quinoline Yellow solutions in a suitable, closed, and

clearly labeled container.[2][5]

For solid waste, sweep up the material, avoiding dust formation, and place it in a sealed

container for disposal.[2][5]

Engage a Licensed Disposal Company:

The most recommended method of disposal is to offer the waste to a licensed disposal

company.[2] These companies are equipped to handle chemical waste in accordance with

federal, state, and local regulations.

Approved Disposal Methods:

Chemical Incineration: A common and effective method is controlled incineration with flue

gas scrubbing.[1]

Solvent Combustion: Another approved method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical scrubber.[2]

Container Decontamination and Disposal:

Empty containers should be triple-rinsed with a suitable solvent.[1]

The rinsate should be collected and disposed of as hazardous waste.

After thorough cleaning, the container can be offered for recycling or reconditioning.[1]

Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill.

[1]
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Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate personnel from the affected area and ensure adequate

ventilation.[1]

Control Ignition Sources: Remove all sources of ignition as dry dust can be electrostatically

charged.[1][5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[1]

Cleanup:

Use dry cleanup procedures and avoid generating dust.[5]

Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[1]

Regulatory Framework
The disposal of chemical waste like Quinoline Yellow is governed by a combination of federal

and state regulations. In the United States, the primary federal legislation is the Resource

Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" framework for

hazardous waste management.[6] Chemical waste generators are responsible for determining

if their waste is hazardous and ensuring its proper management and disposal.[6] It is crucial to

consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[4]

Quantitative Data
Specific quantitative regulatory limits for the disposal of Quinoline Yellow are not readily

available in the provided search results. Disposal regulations are often based on the

characteristics of the waste (e.g., ignitability, corrosivity, reactivity, toxicity) rather than specific

concentration thresholds for every chemical. Generators of chemical waste must comply with
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the requirements for their generator status (e.g., Large Quantity Generator, Small Quantity

Generator), which dictates aspects like storage time limits and reporting.[7]

Property Value Source

CAS Number 8004-92-0 [1][2][8]

Molecular Formula
C18H9NNa2O8S2 (principal

component)
[8]

Melting Point 359°C (lit.) [1]

Boiling Point 207°C (lit.) [1]

Solubility in Water 150 g/L [8]

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed
[2]

Toxicity to Fish (Oryzias

latipes)
LC50: 1,000 mg/L - 48 h [2]

Experimental Protocols
Detailed experimental protocols for the cited toxicological studies are not provided in the readily

available safety data sheets. These studies are typically conducted under standardized

guidelines (e.g., OECD Test Guidelines) by specialized laboratories.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Quinoline Yellow.
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Caption: Decision workflow for the proper disposal of Quinoline Yellow waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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